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Compound of Interest

Compound Name:
Ethyl 7-(3-fluorophenyl)-7-

oxoheptanoate

Cat. No.: B050016 Get Quote

An In-depth Technical Guide to Ethyl 7-(3-
fluorophenyl)-7-oxoheptanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Ethyl 7-(3-fluorophenyl)-7-oxoheptanoate, a key organic intermediate. This

document details its characteristics and outlines robust experimental protocols for its synthesis

and analysis, designed for professionals in research and development.

Core Compound Properties
Ethyl 7-(3-fluorophenyl)-7-oxoheptanoate is an aromatic ketone and ester derivative. Its

structure is characterized by a heptanoate ethyl ester chain attached to a 3-fluorophenyl ketone

group. This combination of functional groups makes it a versatile building block in the synthesis

of more complex molecules, particularly in the development of novel pharmaceutical agents.
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Property Value Source

IUPAC Name
ethyl 7-(3-fluorophenyl)-7-

oxoheptanoate
N/A

CAS Number 122115-57-5 [1][2][3][4][5]

Molecular Formula C₁₅H₁₉FO₃ [1][2]

Molecular Weight 266.31 g/mol N/A

Purity 97.0% [2]

Boiling Point
379.2 ± 22.0 °C (Predicted for

a related nitrile)
[6]

Density
1.090 ± 0.06 g/cm³ (Predicted

for a related nitrile)
[6]

Melting Point Data not available

Solubility Data not available

Note: Experimental physical properties such as boiling and melting points for Ethyl 7-(3-
fluorophenyl)-7-oxoheptanoate are not readily available in published literature. The provided

boiling point and density are predicted values for a structurally similar compound, 7-(3-

fluorophenyl)-7-oxoheptanenitrile, and should be used as an estimation.

Synthesis and Characterization Workflow
The synthesis of Ethyl 7-(3-fluorophenyl)-7-oxoheptanoate can be approached through

established organic chemistry reactions. The following diagram illustrates a logical workflow

from synthesis to characterization.
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Starting Materials:
- 3-Fluorophenyl Grignard Reagent
- Ethyl 6-(chloroformyl)hexanoate

OR
- Fluorobenzene

- 7-Ethoxycarbonylheptanoyl chloride

Reaction:
- Grignard Reaction

OR
- Friedel-Crafts Acylation

Aqueous Work-up
& Extraction

Purification:
- Column Chromatography

- Distillation

Ethyl 7-(3-fluorophenyl)-
7-oxoheptanoate

NMR Spectroscopy
(¹H, ¹³C, ¹⁹F)

Mass Spectrometry
(e.g., ESI, GC-MS)

Infrared Spectroscopy

Purity Assessment
(e.g., HPLC, GC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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